Cas no 66191-47-7 (2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-)
66191-47-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
CAS No:66191-47-7
MF:C6H7BrN2O2
MW:219.035980463028
CID:396700
PubChem ID:3272339
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
- 1-(2-bromoethyl)pyrimidine-2,4-dione
- SCHEMBL16632410
- AKOS005607620
- 2-(1-uracilyl)ethyl bromide
- 1-(2-bromoethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 66191-47-7
- 1-(2-bromoethyl)pyrimidine-2,4(1H,3H)-dione
- DTXSID90390902
-
- Inchi: 1S/C6H7BrN2O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,2,4H2,(H,8,10,11)
- InChI Key: GLESWWBHBSDOLZ-UHFFFAOYSA-N
- SMILES: BrCCN1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 217.96911
- Monoisotopic Mass: 217.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
66191-47-7 (2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk